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Compound of Interest

Compound Name: 4-Methylsyringol

Cat. No.: B1584894 Get Quote

Introduction
4-Methylsyringol, also known as 2,6-dimethoxy-4-methylphenol, is a phenolic compound with

a range of applications in the chemical and pharmaceutical industries. It is utilized as a

flavoring and fragrance agent, valued for its smoky, spicy, and woody aroma.[1] Beyond its

sensory properties, 4-methylsyringol is explored as an intermediate in the synthesis of more

complex molecules, including pharmaceuticals and agrochemicals.[2] Research has also

indicated its potential as an insecticide, functioning as a cholinesterase inhibitor.[3] This

document provides a detailed protocol for the laboratory synthesis of 4-Methylsyringol,
offering a robust method for researchers and professionals in drug development and chemical

synthesis.
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Property Value Reference

Molecular Formula C₉H₁₂O₃ [4]

Molecular Weight 168.19 g/mol [4][5]

CAS Number 6638-05-7 [3]

Appearance
White to off-white crystalline

solid

Melting Point 37-42 °C [6]

Boiling Point 145-146 °C at 14 mmHg

Solubility
Slightly soluble in water,

soluble in organic solvents.
[3][6]

Synthesis Protocol
The synthesis of 4-Methylsyringol can be achieved through a two-step process starting from

2,6-dimethoxyphenol. The first step involves a hydroxymethylation reaction to form 2,6-

dimethoxy-4-(hydroxymethyl)phenol, which is subsequently reduced to yield the final product.

[5]

Step 1: Synthesis of 2,6-dimethoxy-4-
(hydroxymethyl)phenol
Materials:

2,6-dimethoxyphenol

Formalin (38 wt%)

Sodium hydroxide (NaOH) solution (10 wt%)

Sulfuric acid (H₂SO₄) for neutralization

Reaction vessel
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Procedure:

In a suitable reaction vessel, combine 310 g of 2,6-dimethoxyphenol, 300 g of 38 wt%

formalin, and 810 g of 10 wt% aqueous sodium hydroxide.[5]

Allow the mixture to react for 60 hours at 25 °C.[5]

After the reaction is complete, neutralize the mixture with sulfuric acid.[5]

Isolate the product, 2,6-dimethoxy-4-(hydroxymethyl)phenol. The reported yield for this step

is approximately 22 mol%.[5]

Step 2: Synthesis of 4-Methylsyringol
Materials:

2,6-dimethoxy-4-(hydroxymethyl)phenol

Methanol

Platinum-alumina catalyst (0.375 wt%)

Hydrogen gas (H₂)

High-pressure reactor

Procedure:

In a high-pressure reactor, dissolve 25 g of the 2,6-dimethoxy-4-(hydroxymethyl)phenol

obtained from Step 1 in 320 ml of methanol.[5]

Add 0.375 wt% of platinum-alumina catalyst to the solution.[5]

Pressurize the reactor with hydrogen gas to 199 kg/cm ².[5]

Heat the reaction mixture to 200 °C and maintain these conditions for 4 hours.[5]

After cooling and depressurizing the reactor, the product, 2,6-dimethoxy-4-methylphenol (4-
Methylsyringol), can be isolated. The reported yield for this step is 66 mol%.[5]
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Reaction Summary
Step

Starting
Material

Reagents Product
Reaction
Time

Temperat
ure

Yield

1

2,6-

dimethoxyp

henol

Formalin,

NaOH,

H₂SO₄

2,6-

dimethoxy-

4-

(hydroxym

ethyl)phen

ol

60 hours 25 °C 22 mol%

2

2,6-

dimethoxy-

4-

(hydroxym

ethyl)phen

ol

H₂,

Platinum-

alumina

catalyst,

Methanol

2,6-

dimethoxy-

4-

methylphe

nol

4 hours 200 °C 66 mol%

Characterization Data
The final product should be characterized to confirm its identity and purity. Standard analytical

techniques include:

¹H NMR: To confirm the proton environment of the molecule.

¹³C NMR: To identify all unique carbon atoms.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.
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Step 1: Hydroxymethylation Step 2: Reduction

2,6-dimethoxyphenol Formalin, NaOH
25°C, 60h 2,6-dimethoxy-4-(hydroxymethyl)phenol H₂, Pt-Al₂O₃

200°C, 4h 4-Methylsyringol

Click to download full resolution via product page

Caption: Two-step synthesis of 4-Methylsyringol from 2,6-dimethoxyphenol.

Safety Precautions
Handle all chemicals with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.

Formalin is a known carcinogen and should be handled in a well-ventilated fume hood.

The reduction step involves high pressure and flammable hydrogen gas and should only be

performed by trained personnel using appropriate equipment.

Consult the Safety Data Sheets (SDS) for all reagents before use.

This application note provides a comprehensive guide for the synthesis of 4-Methylsyringol.
The detailed protocol and characterization guidelines are intended to support researchers in

the fields of chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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